Cas no 81402-04-2 (6-(Chloromethyl)naphthalene-1,4-dione)
81402-04-2 structure
Product name:6-(Chloromethyl)naphthalene-1,4-dione
6-(Chloromethyl)naphthalene-1,4-dione Chemical and Physical Properties
Names and Identifiers
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- DTXSID80509581
- 81402-04-2
- CHEMBL161961
- 6-(Chloromethyl)naphthalene-1,4-dione
- 6-Chloromethyl-[1,4]naphthoquinone
- DTXCID60460388
-
- Inchi： InChI=1S/C11H7ClO2/c12-6-7-1-2-8-9(5-7)11(14)4-3-10(8)13/h1-5H,6H2
- InChI Key： VWEIMPVXPBVRQD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 206.0134572g/mol
- Monoisotopic Mass: 206.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
6-(Chloromethyl)naphthalene-1,4-dione Related Literature
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Junfeng Wang,Bin Liu,Xiumin Liu,Matthew J. Panzner,Chrys Wesdemiotis Dalton Trans., 2014,43, 14142-14146
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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Christian R. Samanamu,Elena N. Zamora,Leslie A. Lesikar,Jean-Luc Montchamp,Anne F. Richards CrystEngComm, 2008,10, 1372-1378
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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